2-hydroxy-4-(3-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid

• IUPAC Name: 2-hydroxy-4-[3-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoic acid
• InChI: InChI=1S/C23H20N2O5S2/c1-14(11-15-5-3-2-4-6-15)12-19-21(28)25(23(31)32-19)10-9-20(27)24-16-7-8-17(22(29)30)18(26)13-16/h2-8,11-13,26H,9-10H2,1H3,(H,24,27)(H,29,30)/b14-11+,19-12-
• InChI Key: RJWWCSPLGJHESL-JKLBGJETSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CC(=C(C=C3)C(=O)O)O
• Molecular Formula: C23H20N2O5S2
• Molecular Weight: 468.5 g/mol

Description

2-hydroxy-4-(3-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid is a useful research compound. Its molecular formula is C23H20N2O5S2 and its molecular weight is 468.54. The purity is usually 95%.
BenchChem offers high-quality 2-hydroxy-4-(3-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-hydroxy-4-(3-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Other Potential Applications

While antibacterial activity is a prominent feature, let’s explore additional applications:

A. Antioxidant Properties: HMB may possess antioxidant properties due to its phenolic structure. Investigating its ability to scavenge free radicals and protect against oxidative stress warrants further study.

B. Anti-inflammatory Effects: Given its structural similarity to salicylic acid, HMB might exhibit anti-inflammatory activity. Research could explore its impact on inflammatory pathways and cytokine modulation.

C. Anticancer Potential: HMB’s benzaldehyde moiety suggests potential anticancer effects. Investigate its impact on cancer cell lines, apoptosis induction, and inhibition of tumor growth.

D. Metabolic Disorders: Considering its thiazolidinone ring, HMB could influence metabolic pathways. Explore its effects on glucose metabolism, insulin sensitivity, and lipid profiles.

E. Dermatological Applications: HMB’s antimicrobial and anti-inflammatory properties make it intriguing for dermatological formulations. Investigate its role in wound healing, acne, or other skin conditions.

F. Drug Delivery Systems: HMB’s stability and solubility characteristics could be harnessed for drug delivery. Evaluate its use as a carrier or in nanoparticle-based systems.

G. Agricultural Applications: Assess HMB’s potential as a natural pesticide or plant growth regulator. Its antibacterial properties may benefit crop protection.

H. Material Science: Explore HMB’s role in polymer synthesis, nanocomposites, or surface modification due to its unique structure.